Cas no 126149-77-7 (methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate)

• Product Name: methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• CAS No: 126149-77-7
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD11977654
• CID: 63807
• PubChem ID: 15625527
• Update Time: 2025-04-18

methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• 4-Amino-7H-Pyrrolo[2,3-d]pyrimidine-5-carboxylic acid methyl ester
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxylic acid, 4-amino-, methyl ester
• Methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• 5-(methoxycarbonyl)tubercidin aglycone
• ACMC-20c3vd
• AG-D-54939
• AGN-PC-00PZX9
• CHEMBL484034
• CTK0H3552
• 1H-Pyrrolo[2,3-d]pyrimidine-5-carboxylicacid,4-amino-,methylester(9CI)
• P11320
• A805514
• 126149-77-7
• AKOS015851453
• FT-0645395
• SB14125
• DTXSID10575976
• AS-50878
• WSC90715
• methyl4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate

• MDL： MFCD11977654
• Inchi： 1S/C8H8N4O2/c1-14-8(13)4-2-10-7-5(4)6(9)11-3-12-7/h2-3H,1H3,(H3,9,10,11,12)
• InChI Key： CZYXVFNNUIUREC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC2C1=C(N)N=CN=2)=O

Computed Properties

• Exact Mass: 192.06500
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.62
• Refractive Index: 1.719
• PSA: 93.89000
• LogP: 0.90790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines